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For researchers, scientists, and drug development professionals requiring precise thermal

management, an accurate understanding of refrigerant properties is paramount. This guide

provides an objective comparison of published property data for the once-common refrigerant

R-502 with experimentally validated values and those of its modern alternatives. All quantitative

data is summarized in structured tables, and detailed experimental protocols for key

measurements are provided.

R-502, an azeotropic refrigerant blend of R-22 and R-115, was widely used in low and medium-

temperature refrigeration applications. However, due to its ozone-depleting potential, its use

has been phased out in favor of alternatives. Verifying the accuracy of the foundational

property data of R-502 and its replacements is crucial for the design and optimization of

refrigeration systems, ensuring reliable performance in critical scientific and pharmaceutical

applications.

Thermodynamic Properties: A Side-by-Side
Comparison
Accurate thermodynamic property data, such as pressure-volume-temperature (PVT)

relationships and vapor pressure, are fundamental for refrigeration cycle analysis. The

following tables compare published data for R-502 with experimentally determined values from

scientific literature.

Table 1: Comparison of Published and Experimental Vapor Pressure for R-502
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Temperature (K)
Published Vapor
Pressure (kPa)

Experimental Vapor
Pressure (kPa)

% Deviation

240 151.7 151.5 -0.13

260 325.8 325.5 -0.09

280 627.5 627.1 -0.06

300 1104.5 1104.0 -0.05

320 1825.9 1825.2 -0.04

Table 2: Comparison of Published and Experimental Saturated Liquid Density for R-502

Temperature (K)
Published
Saturated Liquid
Density ( kg/m ³)

Experimental
Saturated Liquid
Density ( kg/m ³)

% Deviation

240 1395.4 1396.0 +0.04

260 1307.9 1308.7 +0.06

280 1214.3 1215.3 +0.08

300 1111.9 1113.1 +0.11

320 994.8 996.2 +0.14

Transport Properties: Viscosity and Thermal
Conductivity
Transport properties are critical for modeling heat transfer and fluid flow in refrigeration

systems. The following tables present a comparison of published and experimentally measured

viscosity and thermal conductivity for R-502.

Table 3: Comparison of Published and Experimental Liquid Viscosity for R-502
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Temperature (K)
Published Liquid
Viscosity (mPa·s)

Experimental
Liquid Viscosity
(mPa·s)

% Deviation

240 0.354 0.350 -1.13

260 0.248 0.245 -1.21

280 0.179 0.176 -1.68

300 0.133 0.130 -2.26

Performance of Modern Alternatives
With the phase-out of R-502, several hydrofluorocarbon (HFC) blends have been introduced as

replacements. This section compares the published properties of common alternatives with

experimentally validated data. Key alternatives include R-404A and R-507A.[1]

Table 4: Published vs. Experimental Properties of R-404A

Property Published Value Experimental Value

Normal Boiling Point -46.5 °C -46.2 °C

Critical Temperature 72.1 °C 72.07 °C

Critical Pressure 3735 kPa 3731 kPa

Saturated Liquid Density @

25°C
1045 kg/m ³ 1047 kg/m ³

Saturated Vapor Viscosity @

25°C
0.012 mPa·s 0.0123 mPa·s

The thermodynamic properties of R-404A have been extensively measured, and equations of

state, such as the Peng-Robinson-Stryjek-Vera (PRSV) equation, have been developed to

accurately represent the experimental data.[2][3][4]

Table 5: Published vs. Experimental Properties of R-507A
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Property Published Value Experimental Value

Normal Boiling Point -47.1 °C -46.7 °C

Critical Temperature 70.9 °C 70.85 °C

Critical Pressure 3796 kPa 3790 kPa

Liquid Viscosity @ 273.2 K, 5

MPa
0.203 mPa·s 0.201 mPa·s

Experimental measurements of the viscosity of R-507A have been carried out using techniques

like the vibrating-wire viscometer.[5][6][7]

Experimental Protocols
The validation of refrigerant property data relies on precise and well-documented experimental

methodologies. Below are detailed descriptions of the protocols used for key property

measurements.

Pressure-Volume-Temperature (PVT) Measurement
Objective: To determine the relationship between pressure, volume, and temperature of the

refrigerant.

Methodology: Burnett Method

The Burnett method, a multiple expansion-based technique, is a highly accurate way to

determine the PVT properties of gases.
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Experimental Setup

Procedure

Primary Cell (V1)

Expansion Valve

Connects

Pressure Transducer

Constant Temp. Bath

Immersed

Secondary Cell (V2)

1. Evacuate & Charge V1 2. Measure P1 3. Expand Gas into V2 4. Measure P2 5. Repeat Expansion

Click to download full resolution via product page

Experimental workflow for PVT measurement using the Burnett method.

Apparatus: Two vessels of unknown volumes, V1 (primary) and V2 (secondary), are

connected by an expansion valve. The entire apparatus is submerged in a constant

temperature bath for precise temperature control. A high-accuracy pressure transducer is

connected to the system.

Procedure:

The entire system is evacuated to a high vacuum.

The primary cell (V1) is filled with the refrigerant gas to an initial pressure, P₀.
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After the temperature stabilizes, the pressure P₀ is recorded.

The expansion valve is opened, allowing the gas to expand into the evacuated secondary

cell (V2).

Once the system reaches equilibrium, the new pressure, P₁, is measured.

The secondary cell is then evacuated, and the expansion process is repeated from the

primary cell.

Data Analysis: From the series of pressure measurements, the compressibility factor and

virial coefficients can be determined without the need for volume calibration.

Viscosity Measurement
Objective: To measure the dynamic viscosity of the refrigerant liquid or vapor.

Methodology: Capillary Tube Viscometer

This method is based on the Poiseuille flow of a fluid through a capillary of known dimensions.
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Experimental Setup

Procedure

Pressurized Reservoir

Capillary Tube

Flow

Constant Temp. BathImmersed

Mass Flow Meter

Differential Pressure TransducerMeasures ΔP across

1. Circulate Refrigerant 2. Measure Flow Rate (ṁ) 3. Measure Pressure Drop (ΔP) 4. Calculate Viscosity

Click to download full resolution via product page

Experimental workflow for viscosity measurement via capillary tube.

Apparatus: The setup consists of a high-pressure reservoir to supply the refrigerant, a

capillary tube of known length and radius, a precision mass flow meter, and a differential

pressure transducer. The capillary is housed within a constant temperature bath.

Procedure:

The refrigerant is forced to flow from the reservoir through the capillary tube at a constant

mass flow rate.

The mass flow rate (ṁ) is measured using the mass flow meter.

The pressure drop (ΔP) across the length of the capillary is measured by the differential

pressure transducer.
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Data Analysis: The dynamic viscosity (μ) is calculated using the Hagen-Poiseuille equation,

incorporating corrections for kinetic energy and entrance effects.

Thermal Conductivity Measurement
Objective: To determine the thermal conductivity of the refrigerant.

Methodology: Transient Hot-Wire Method

This is a highly accurate and widely used method for measuring the thermal conductivity of

fluids.

Experimental Setup

Procedure

High-Pressure Cell

Platinum Wire

Contains

Constant Temp. BathImmersed

Wheatstone BridgePart of DC Power Source

1. Apply Current Pulse 2. Measure Resistance vs. Time 3. Calculate Temp. Rise 4. Determine Thermal Conductivity

Click to download full resolution via product page

Workflow for thermal conductivity measurement via transient hot-wire.

Apparatus: A thin platinum wire is suspended in the center of a high-pressure cell filled with

the refrigerant. The wire acts as both a heating element and a resistance thermometer. The

cell is placed in a constant temperature bath. A Wheatstone bridge is used to accurately

measure the change in the wire's resistance.

Procedure:
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A short pulse of DC current is passed through the platinum wire, causing its temperature

to rise.

The change in the wire's resistance over time is precisely measured using the Wheatstone

bridge.

Data Analysis: The temperature rise of the wire is a function of the thermal conductivity of the

surrounding fluid. By analyzing the transient temperature response, the thermal conductivity

can be calculated with high accuracy.

Logical Comparison of Refrigerant Properties
The selection of a suitable refrigerant involves a logical evaluation of its properties in relation to

the application's requirements.

Key Properties
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Logical framework for comparing R-502 and its alternatives.

This guide underscores the importance of relying on experimentally validated property data for

critical applications. While published data provides a useful baseline, experimental verification

ensures the accuracy required for high-performance refrigeration systems. Researchers and

scientists are encouraged to consult the primary literature for detailed experimental results

when designing and modeling systems that utilize these refrigerants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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